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Compound of Interest

Compound Name:
3-(3,5-Dimethoxyphenyl)-3-

oxopropanenitrile

Cat. No.: B1287578 Get Quote

Safety Data Sheet: 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile
For Research Use Only. Not intended for diagnostic or therapeutic use.

This document provides a comprehensive overview of the safety data, handling protocols, and

hazard information for 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile, intended for

researchers, scientists, and professionals in drug development.

Hazard Identification and Classification
The primary hazards associated with 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile are its

potential carcinogenicity and acute oral toxicity. It is classified under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.

Carcinogenicity Category 1B H350: May cause cancer.

GHS Label Elements:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1287578?utm_src=pdf-interest
https://www.benchchem.com/product/b1287578?utm_src=pdf-body
https://www.benchchem.com/product/b1287578?utm_src=pdf-body
https://www.benchchem.com/product/b1287578?utm_src=pdf-body
https://www.benchchem.com/product/b1287578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictograms:

Health Hazard

Exclamation Mark

Signal Word: Danger

Precautionary Statements:

Users should obtain special instructions before use and handle the substance only after all

safety precautions have been read and understood. Key precautionary measures include

washing skin thoroughly after handling, not eating, drinking, or smoking when using this

product, and wearing appropriate personal protective equipment.

First-Aid Measures
In case of exposure, the following first-aid measures should be taken. Always show the safety

data sheet to the attending physician.

Exposure Route First-Aid Procedure

If Inhaled
Move the person to fresh air. If breathing is

difficult, call a physician.

In Case of Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with water/shower.

Consult a physician.

In Case of Eye Contact

Rinse out with plenty of water. Remove contact

lenses if present and easy to do so. Call an

ophthalmologist.

If Swallowed
Immediately have the victim drink water (two

glasses at most). Consult a physician.

Handling, Storage, and Disposal
Proper handling and storage are crucial to minimize exposure risks.
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Handling:

Work under a fume hood.

Do not inhale the substance or mixture.

Change contaminated clothing immediately.

Apply preventive skin protection.

Wash hands and face after working with the substance.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

The product should be stored locked up or in an area accessible only to qualified or

authorized personnel.

Disposal:

Dispose of contents and container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
To ensure safety, the following personal protective equipment should be worn when handling 3-
(3,5-Dimethoxyphenyl)-3-oxopropanenitrile:

Protection Type Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.[1]

Skin Protection
Protective gloves and clothing to prevent skin

exposure.[1][2]

Respiratory Protection

Required when dusts are generated. A

NIOSH/MSHA approved respirator should be

worn if exposure limits are exceeded or irritation

is experienced.[1]
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Application Notes and Protocols
While specific experimental applications and detailed protocols for 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile are not widely published, a general protocol for its

safe handling in a laboratory setting can be established based on its safety data sheet. The

following protocol is a guideline for researchers.

General Protocol for Safe Handling and Use
This protocol outlines the essential steps for safely handling 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile in a research laboratory.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of the
solid compound and its solutions.
Verify that an emergency eyewash station and safety shower are readily accessible.
Prepare all necessary PPE as specified in the table above.

2. Weighing and Solution Preparation:

Perform all weighing operations within the fume hood.
Use a disposable weighing boat to handle the solid.
To prepare a solution, slowly add the solid to the desired solvent in a suitable container.
Avoid creating dust.
Cap the container tightly after the addition.

3. Experimental Procedures:

Conduct all reactions and manipulations involving this compound within the fume hood.
Keep all containers with the compound closed when not in use.

4. Decontamination and Waste Disposal:

Wipe down the work area within the fume hood with an appropriate solvent and cleaning
agent after work is completed.
Dispose of all contaminated materials, including gloves, weighing boats, and pipette tips, in a
designated hazardous waste container.
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Liquid and solid waste containing this compound must be disposed of according to
institutional and local regulations for hazardous chemical waste.

Visualizations
Hazard Identification and Response Workflow
The following diagram illustrates the logical flow of identifying hazards and the corresponding

first-aid responses.

Hazard Identification

Potential Exposure Routes

First-Aid Response

H302: Harmful if swallowed

Ingestion

H350: May cause cancer

Inhalation Skin Contact

Rinse mouth, drink water,
consult physician

Move to fresh air,
call physician

Remove contaminated clothing,
rinse with water

Eye Contact

Rinse with water,
call ophthalmologist

Click to download full resolution via product page

Caption: Hazard and First-Aid Response Flowchart.

Safe Handling Workflow
This diagram outlines the standard operating procedure for safely handling 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile in a laboratory setting.
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Personal Protective Equipment

Start: Obtain Compound

1. Preparation & PPE

2. Weighing in Fume Hood

Goggles
Lab Coat
Gloves

Respirator (if needed)

3. Solution Preparation

4. Experimental Use

5. Decontamination
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End: Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethoxyphenyl-3-oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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